Cas no 61810-67-1 (3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-)
61810-67-1 structure
Product Name:3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
CAS No:61810-67-1
MF:C16H19NO
MW:241.328164339066
CID:1629853
Update Time:2024-09-12
3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)-
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- Inchi: 1S/C16H19NO/c1-11(2)15(18)16(3,4)13-9-10-17-14-8-6-5-7-12(13)14/h5-11H,1-4H3
- InChI Key: BUBNTTUFZSFXAA-UHFFFAOYSA-N
- SMILES: CC(C)(C1C2C(N=CC=1)=CC=CC=2)C(=O)C(C)C
Computed Properties
- Exact Mass: 241.14677
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Melting Point: 47-49 °C
- Boiling Point: 368.4±17.0 °C(Predicted)
- PSA: 29.96
- pka: 5.25±0.13(Predicted)
3-Pentanone, 2,4-dimethyl-2-(4-quinolinyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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